Cas no 73913-48-1 (Deoxy Ketoprofen)

Deoxy Ketoprofen structure
Deoxy Ketoprofen structure
Product Name:Deoxy Ketoprofen
CAS No:73913-48-1
MF:C16H16O2
MW:240.297044754028
CID:541823
PubChem ID:10951683
Update Time:2025-04-19

Deoxy Ketoprofen Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-methyl-3-(phenylmethyl)-
    • 2-(3-Benzylphenyl)propanoic acid
    • Deoxyketoprofen
    • RYYYTOGKTKBJDJ-UHFFFAOYSA-N
    • alpha-(3-benzylphenyl)propionic acid
    • FT-0665836
    • DTXSID00449455
    • 2-(3-benzylphenyl) propionic acid
    • AKOS023925468
    • 73913-48-1
    • SCHEMBL2319534
    • CHEMBL192468
    • Deoxy Ketoprofen
    • Inchi: 1S/C16H16O2/c1-12(16(17)18)15-9-5-8-14(11-15)10-13-6-3-2-4-7-13/h2-9,11-12H,10H2,1H3,(H,17,18)
    • InChI Key: RYYYTOGKTKBJDJ-UHFFFAOYSA-N
    • SMILES: OC(C(C)C1C=CC=C(C=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 240.11500
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 386.5±11.0 °C at 760 mmHg
  • Flash Point: 283.4±14.4 °C
  • PSA: 37.30000
  • LogP: 3.46550
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Deoxy Ketoprofen Security Information

Deoxy Ketoprofen Pricemore >>

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